Cas no 771533-61-0 (Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)-)

• Product Name: Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)-
• CAS No: 771533-61-0
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 536583
• PubChem ID: 70681574
• Update Time: 2025-04-19

Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)-
• 4-(9H-pyrido[3,4-b]indol-1-yl)aniline
• 4-(9H-beta-carbolin-1-yl)phenylamine
• 771533-61-0
• AT-417/43484892
• DTXSID30742643
• CHEMBL2030640
• 4-(9H-beta-Carbolin-1-yl)aniline

• Inchi： 1S/C17H13N3/c18-12-7-5-11(6-8-12)16-17-14(9-10-19-16)13-3-1-2-4-15(13)20-17/h1-10,20H,18H2
• InChI Key： HBOGPLJZSXJAJR-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=CN=C(C3C=CC(=CC=3)N)C1=2

Computed Properties

• Exact Mass: 259.110947427g/mol
• Monoisotopic Mass: 259.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids